Cas no 1804361-98-5 (2-(Fluoromethyl)-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Fluoromethyl)-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1804361-98-5
• MF: C₇H₃F₄IN₂O₃
• MW: 366.008407831192
• CID: 4833837
• Update Time: 2025-05-21

2-(Fluoromethyl)-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F4IN2O3/c8-2-4-6(17-7(9,10)11)3(12)1-5(13-4)14(15)16/h1H,2H2
• InChI Key： WJQBZLQDZYKVMK-UHFFFAOYSA-N
• SMILES： IC1C=C([N+](=O)[O-])N=C(CF)C=1OC(F)(F)F

Computed Properties

• Exact Mass: 365.912
• Monoisotopic Mass: 365.912
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.9

Additional information on 2-(Fluoromethyl)-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine

2-(Fluoromethyl)-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound CAS No. 1804361-98-5, also known as 2-(Fluoromethyl)-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridines, which are aromatic six-membered rings with one nitrogen atom. The structure of this compound is characterized by the presence of several substituents, including a fluoromethyl group, an iodo group, a nitro group, and a trifluoromethoxy group. These substituents contribute to the unique chemical properties and reactivity of the molecule.

The synthesis of 2-(Fluoromethyl)-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine involves a series of complex reactions, including nucleophilic substitutions, electrophilic substitutions, and oxidation processes. The presence of the trifluoromethoxy group at the 3-position of the pyridine ring significantly influences the electronic properties of the molecule, making it highly reactive in certain chemical transformations. Recent studies have shown that this compound exhibits remarkable selectivity in catalytic reactions, particularly in the presence of transition metal catalysts.

One of the most notable applications of this compound is in the field of medicinal chemistry. The combination of a fluoromethyl group and an iodo group makes it an ideal candidate for use as an intermediate in the synthesis of bioactive molecules. For instance, researchers have successfully utilized this compound as a precursor in the development of novel anti-cancer agents. The nitro group at the 6-position further enhances its potential as a building block for designing drugs with specific pharmacokinetic properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-(Fluoromethyl)-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine. Quantum mechanical calculations have revealed that the trifluoromethoxy group significantly stabilizes certain transition states during reactions, thereby improving reaction efficiency. These findings have been corroborated by experimental studies conducted under various reaction conditions, further solidifying its role as a versatile building block in organic synthesis.

In addition to its synthetic applications, this compound has also been explored for its potential in materials science. The unique combination of substituents on the pyridine ring imparts specific electronic and optical properties to the molecule, making it a promising candidate for use in advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Preliminary studies have demonstrated that films prepared from this compound exhibit excellent charge transport properties, paving the way for its use in next-generation electronic devices.

The safety and environmental impact of handling CAS No. 1804361-98-5 are critical considerations due to its complex structure and reactive nature. Proper handling protocols must be followed to minimize exposure risks and ensure compliance with regulatory standards. Researchers are actively investigating methods to improve its stability during storage and transportation, which would enhance its practicality in large-scale applications.

In conclusion, 2-(Fluoromethyl)-4-iodo-6-nitro-3-(trifluoromethoxy)pyridine represents a cutting-edge compound with vast potential across multiple disciplines. Its unique structure, reactivity, and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play a pivotal role in advancing both scientific knowledge and industrial innovation.